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Get Quote

Agarospirol: Chemical Identity

Understanding the compound is the first step. Here are the basic chemical properties of agarospirol from the

NIST Chemistry WebBook [1] [2].

Property Value

CAS Registry Number 1460-73-7 [1] [2]

Molecular Formula C₁₅H₂₆O [1] [2]

Molecular Weight 222.3663 g/mol [1] [2]

IUPAC Name 2-((2R,5R,10R)-6,10-Dimethylspiro[4.5]dec-6-en-2-yl)propan-2-ol [1] [2]

Additional calculated physical properties are available from chemical databases, which can be useful for

identification and purification protocols [3].

Agarwood Quality & Analysis

Agarospirol is a sesquiterpene found in agarwood. The quality of the source agarwood directly impacts the

composition and concentration of compounds researchers can extract. The Pharmacopoeia of the People's
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Republic of China (ChP) sets key standards for medicinal agarwood [4] [5] [6].

Assessment Criteria
Standard
Requirement

Purpose & Notes

Ethanol-Soluble
Extractives (EEC%)

≥ 10.0% [5] [6] A key indicator of overall resin quality; higher
EEC% generally indicates higher quality [5].

Agarotetrol Content ≥ 0.1% [6] Specific assay for a 2-(2-phenylethyl) chromone
compound.

HPLC Characteristic
Chromatogram

Matches reference
[6]

Used to identify 2-(2-phenylethyl) chromones.

TLC Identification Positive for
terpenoids [6]

General test for the presence of terpenoid
compounds.

The Chinese Pharmacopoeia 2025 Edition will come into effect on October 1, 2025. During the transition

period, researchers should be aware that new marketing applications must comply with the new standards

[4].

Experimental Workflow for Advanced Agarwood
Induction

Modern research focuses on efficient, artificial induction of agarwood. The following diagram illustrates an

integrated induction method that combines chemical and fungal elicitors to mimic natural formation and

produce high-quality resin in a shorter time [5].
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Integrated Induction Process (FAA13)

Correlation-Based Analysis & Non-Destructive Monitoring

Harvest Decision Point

Formic Acid (FA)

Combined Treatment
Application

Fungus
Botryosphaeria rhodina A13 Aquilaria Tree Wounding

Leaf Sample Analysis

Induction over time

Measure Leaf Triterpenes
(epi-Friedelinol & Friedelin)

Correlate with Agarwood
EEC% Quality

Stage 2: ≥8 Months

Friedelin rapid rise from plateau
& Epi-Friedelinol continues to rise

Optimal Harvest Period
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Diagram Title: Agarwood Induction & Non-Destructive Harvest Strategy

This workflow is based on a 2025 study that established a non-destructive harvesting strategy [5]. The

research found that the induction process has two main stages:

Stage 1 (Months 0-8): Genes related to 2-(2-phenylethyl) chromones are primarily expressed.

Stage 2 (After 8 months): Sesquiterpene synthesis genes become more active, and the EEC% in
the agarwood stabilizes at a high level [5].

Critically, the study found a correlation between the agarwood quality (EEC%) and the content of specific

triterpenes in the leaves:

The optimal harvest time in Stage 2 is signaled when friedelin levels in leaves show a rapid rise from

a plateau, and epi-friedelinol continues to rise [5].
This method allows for determining the best harvest period without damaging the tree, maximizing

resource use [5].

Troubleshooting & FAQ Guide

Based on the gathered information, here are some potential troubleshooting points and frequently asked

questions that your technical support center could address.

Frequently Asked Questions

Q: What is the most critical quality indicator for medicinal agarwood according to the Chinese

Pharmacopoeia?

A: The content of Ethanol-Soluble Extractives (EEC%) is a crucial quality and classification

indicator, required to be no less than 10.0% in both the 2020 and upcoming 2025 editions [4] [5]
[6].
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Q: How can I determine the best time to harvest artificially induced agarwood without damaging

the tree?

A: Recent research suggests monitoring triterpene levels in the leaves. The optimal harvest
period in the later stages of induction (after 8 months) is when friedelin shows a rapid increase

from a plateau and epi-friedelinol is consistently rising. This correlates with high EEC% in the
resin [5].

Troubleshooting Common Research Challenges

Challenge: Low yield of target compounds (e.g., sesquiterpenes like agarospirol) from induced

agarwood.

Potential Cause & Solution: The induction method may be inefficient. Consider using an

integrated induction approach (e.g., combining formic acid and specific fungi like
Botryosphaeria rhodina A13) rather than physical injury or chemical treatment alone. Integrated

methods have been shown to produce agarwood with significantly higher EEC% [5] [6].

Challenge: Ensuring compliance with international regulatory standards for research and drug

development.

Potential Cause & Solution: Standards are updated periodically. For the Chinese market,

ensure your testing protocols and quality benchmarks are aligned with the latest Chinese
Pharmacopoeia (ChP 2025 effective Oct 1, 2025). Conduct a gap analysis of your product's

registration standards against the new pharmacopoeia requirements well in advance [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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